Cas no 59097-06-2 (methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate)

• Product Name: methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• CAS No: 59097-06-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD05237238
• CID: 3162171
• PubChem ID: 40462
• Update Time: 2025-10-28

methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isonicotinic acid
• GG-0063
• methyl 1,2,3,6-tetrahydro-1-methylisonicotinate
• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-1-methyl-, methyl ester
• methyl 1-methyl-1,2,3,6-tetrahydro-4-pyridinecarboxylate
• SCHEMBL4516930
• methyl 1-methyl-3,6-dihydro-2H-pyridine-4-carboxylate
• MFCD05237238
• SVXZBICQLNEMLC-UHFFFAOYSA-N
• E76347
• SY180625
• methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• AKOS026675039
• EN300-64462
• Z992922238
• Isoarecoline
• 59097-06-2
• methyl1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
• CS-0161801
• JCA09706
• 107-781-8

• MDL： MFCD05237238
• Inchi： 1S/C8H13NO2/c1-9-5-3-7(4-6-9)8(10)11-2/h3H,4-6H2,1-2H3
• InChI Key： SVXZBICQLNEMLC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCN(C)CC1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate

Exploring Methyl 1-Methyl-1,2,3,6-Tetrahydropyridine-4-Carboxylate (CAS No. 59097-06-2): Properties, Applications, and Innovations

The compound methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate (CAS No. 59097-06-2) is a versatile organic molecule with a growing presence in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydropyridine core and a methyl carboxylate functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

One of the key reasons for the rising interest in methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate is its role as a building block for bioactive molecules. The tetrahydropyridine scaffold is found in numerous alkaloids and pharmaceuticals, contributing to its relevance in medicinal chemistry. Recent studies highlight its utility in designing central nervous system (CNS) targeting compounds, aligning with the growing demand for neuroprotective and cognitive-enhancing agents. This aligns with trending searches like "neuroactive compounds 2024" and "innovative drug intermediates," reflecting broader scientific and public interest.

From a synthetic perspective, CAS No. 59097-06-2 offers advantages due to its reactivity and stability under various conditions. The methyl carboxylate group facilitates further derivatization, enabling chemists to explore diverse molecular architectures. This flexibility is critical for industries focusing on green chemistry and sustainable synthesis, topics frequently searched in academic and industrial forums. Optimizing its production using catalytic methods or flow chemistry techniques has also become a hotspot, as researchers seek to reduce waste and improve efficiency.

Beyond pharmaceuticals, methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate has potential applications in agrochemicals and specialty chemicals. Its structural motifs are being investigated for pesticide formulations and plant growth regulators, addressing the global push for safer and more effective agricultural solutions. Searches such as "next-gen agrochemical intermediates" underscore this trend, highlighting the compound's cross-industry appeal.

Quality control and analytical methods for CAS No. 59097-06-2 are equally important. Advanced techniques like HPLC and NMR spectroscopy ensure purity and consistency, which are critical for regulatory compliance and research reproducibility. These topics resonate with laboratory professionals searching for "analytical validation of heterocyclic compounds" or "QC protocols for carboxylate derivatives."

In conclusion, methyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate represents a dynamic area of research with multifaceted applications. Its integration into drug development, sustainable chemistry, and agrochemical innovation positions it as a compound of significant interest. As scientific inquiries evolve, this molecule is likely to remain at the forefront of discussions, driven by its structural versatility and functional potential.